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Compound of Interest

Compound Name: EPZ011989 trifluoroacetate

Cat. No.: B607351

L Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of EPZ011989

trifluoroacetate, a potent and selective inhibitor of the histone methyltransferase EZH2, for in

vitro experiments.

Product Information

EPZ011989 trifluoroacetate is a small molecule inhibitor that targets both wild-type and

mutant forms of EZH2, a key component of the Polycomb Repressive Complex 2 (PRC2). By
inhibiting EZH2, EPZ011989 prevents the trimethylation of histone H3 at lysine 27
(H3K27me3), a critical epigenetic modification that leads to transcriptional repression of target

genes. This compound has demonstrated robust anti-tumor activity in preclinical models of B-

cell lymphoma.[1][2][3][4]

Chemical Properties:

Property

Value

Molecular Formula

C37H52F3N506

Molecular Weight

719.83 g/mol [5][6]

CAS Number

1598383-41-5[5][6][7]

© 2025 BenchChem. All rights reserved.

1/9 Tech Support


https://www.benchchem.com/product/b607351?utm_src=pdf-interest
https://www.benchchem.com/product/b607351?utm_src=pdf-body
https://www.benchchem.com/product/b607351?utm_src=pdf-body
https://www.benchchem.com/product/b607351?utm_src=pdf-body
https://www.selleckchem.com/products/epz011989.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10162908/
https://pubs.acs.org/doi/10.1021/acsmedchemlett.5b00037
https://pubs.acs.org/doi/abs/10.1021/acsmedchemlett.5b00037
https://file.medchemexpress.com/batch_PDF/HY-16986A/EPZ011989-trifluoroacetate-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.eu/batch_PDF/HY-16986A/EPZ011989-trifluoroacetate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-16986A/EPZ011989-trifluoroacetate-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.eu/batch_PDF/HY-16986A/EPZ011989-trifluoroacetate-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/EPZ011989-trifluoroacetate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Solubility and Storage

Proper solubilization and storage are critical for maintaining the stability and activity of
EPZ011989 trifluoroacetate.

Solubility in DMSO:

EPZ011989 trifluoroacetate is soluble in dimethyl sulfoxide (DMSO). However, the reported
solubility can vary. To ensure complete dissolution, ultrasonication may be necessary.[5][8][9] It
is crucial to use fresh, anhydrous DMSO, as moisture can reduce the solubility of the
compound.[1]

Molar Concentration

Solvent Solubility
(approx.)

DMSO > 100 mg/mL[5][8][9] 138.92 mM

Storage Conditions:

To prevent degradation, the compound and its solutions should be stored under the following

conditions:
Storage ]
Form Duration Notes
Temperature
) As per manufacturer's  Sealed, away from
Solid Powder 4°C[5][8] ] ]
recommendations moisture.
Aliquot to avoid
DMSO Stock Solution -20°C[7][8] 1 month repeated freeze-thaw
cycles.
Aliquot to avoid
-80°C[7][8] 6 months repeated freeze-thaw

cycles.

Experimental Protocols
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Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of EPZ011989
trifluoroacetate in DMSO.

Materials:

EPZ011989 trifluoroacetate powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic water bath

Procedure:

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass
of EPZ011989 trifluoroacetate needed using its molecular weight (719.83 g/mol ).

o Mass (mg) =10 mmol/L* 1 mL* (1 L/1000 mL)* 719.83 g/mol * (1000 mg /1 g) =7.1983
mg

o Weigh the compound: Carefully weigh out approximately 7.2 mg of EPZ011989
trifluoroacetate and place it in a sterile microcentrifuge tube.

e Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
compound.

» Dissolve the compound: Vortex the tube for 1-2 minutes to facilitate dissolution. If the
compound does not fully dissolve, place the tube in an ultrasonic water bath for 5-10
minutes. Visually inspect the solution to ensure it is clear and free of particulates.

» Aliquot and store: Aliquot the 10 mM stock solution into smaller volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-
term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[7][8]
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Workflow for Preparing EPZ011989 Stock Solution
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Caption: Workflow for preparing EPZ011989 stock solution.
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Cellular Assay Protocol Example: WSU-DLCL2
Proliferation Assay

This protocol provides an example of how to use the EPZ011989 trifluoroacetate DMSO stock
solution in a cellular proliferation assay with the WSU-DLCL2 human B-cell lymphoma cell line.
In this cell line, EPZ011989 has been shown to reduce H3K27 methylation with an IC50 of less
than 100 nM and inhibit proliferation with a lowest cytotoxic concentration (LCC) of 208 nM.[1]

[3]
Materials:

WSU-DLCL2 cells

o Complete cell culture medium

o 96-well cell culture plates

e 10 mM EPZ011989 trifluoroacetate in DMSO (from Protocol 3.1)
e Phosphate-buffered saline (PBS)

o Cell viability reagent (e.g., CellTiter-Glo®, MTS, or similar)

e Multichannel pipette

e Incubator (37°C, 5% CO2)

Procedure:

o Cell Seeding: Seed WSU-DLCLZ2 cells in a 96-well plate at a density of 5,000-10,000 cells
per well in 100 uL of complete culture medium. Incubate for 24 hours.

» Preparation of Working Solutions: Prepare serial dilutions of the 10 mM EPZ011989 stock
solution in complete culture medium to achieve the desired final concentrations (e.g., 0-10
UM).[1] Remember to prepare a vehicle control (DMSO only) with the same final DMSO
concentration as the highest EPZ011989 concentration.
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e Treatment: Add 100 pL of the prepared working solutions to the corresponding wells of the
96-well plate containing the cells. This will result in a final volume of 200 pL per well.

 Incubation: Incubate the plate for the desired duration (e.g., up to 11 days, with media
changes as needed).[1]

» Cell Viability Assessment: At the end of the incubation period, assess cell viability using a
suitable reagent according to the manufacturer's instructions.

o Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot
the results to determine the IC50 value.

Mechanism of Action and Signaling Pathway

EPZ011989 is a highly potent and selective inhibitor of EZH2, with a Ki value of <3 nM.[1][7]
[10] EZH2 is the catalytic subunit of the PRC2 complex, which also includes SUZ12 and EED.
PRC2 catalyzes the transfer of methyl groups to histone H3 at lysine 27, leading to the
formation of H3K27me3. This trimethylation is a repressive epigenetic mark that leads to
chromatin compaction and transcriptional silencing of target genes, many of which are involved
in tumor suppression. By inhibiting EZH2, EPZ011989 prevents the formation of H3K27me3,
leading to the reactivation of tumor suppressor gene expression and subsequent inhibition of
cancer cell proliferation.
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EPZ011989 Mechanism of Action
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Caption: EPZ011989 inhibits the EZH2 subunit of the PRC2 complex.
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Summary of In Vitro Activity

Parameter Cell Line Value Reference
Ki (EZH2) Cell-free assay <3nM [1][7][10]
IC50 (H3K27

_ WSU-DLCL2 <100 nM [1]13]
methylation)
LCC (Proliferation) WSU-DLCL2 208 nM [3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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